4-[(2-Methylphenyl)methoxy]benzenethiol

• IUPAC Name: 4-[(2-methylphenyl)methoxy]benzenethiol
• InChI: InChI=1S/C14H14OS/c1-11-4-2-3-5-12(11)10-15-13-6-8-14(16)9-7-13/h2-9,16H,10H2,1H3
• InChI Key: JVOVWZMQEHVXHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC=C(C=C2)S
• Molecular Formula: C14H14OS
• Molecular Weight: 230.33 g/mol

Description

The compound identified as “4-[(2-Methylphenyl)methoxy]benzenethiol” is a chemical substance listed in the PubChem database. This compound is utilized in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

The preparation of “4-[(2-Methylphenyl)methoxy]benzenethiol” involves specific synthetic routes and reaction conditions. The methods include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving the combination of precursor chemicals under controlled conditions.

Reaction Conditions: The synthesis typically requires specific temperatures, pressures, and catalysts to ensure the desired chemical transformations occur efficiently.

Industrial Production: On an industrial scale, the production of “this compound” involves large-scale chemical reactors and precise control of reaction parameters to achieve high yields and purity.

Chemical Reactions Analysis

“4-[(2-Methylphenyl)methoxy]benzenethiol” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents that facilitate the reactions under specific conditions such as temperature and pH.

Major Products: The reactions yield various products depending on the type of reaction and the reagents used, which can be further utilized in different applications.

Scientific Research Applications

“4-[(2-Methylphenyl)methoxy]benzenethiol” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic effects and its role in drug development.

Industry: It is utilized in the production of materials, chemicals, and other industrial products.

Mechanism of Action

The mechanism by which “4-[(2-Methylphenyl)methoxy]benzenethiol” exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological responses, depending on the context of its use.

Comparison with Similar Compounds

“4-[(2-Methylphenyl)methoxy]benzenethiol” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups can be identified using databases like PubChem.

Uniqueness: The unique properties of “this compound” may include its reactivity, stability, and specific interactions with other molecules, which distinguish it from other similar compounds.